Cas no 1249524-34-2 (5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid)

5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid structure
1249524-34-2 structure
Product Name:5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
CAS No:1249524-34-2
MF:C8H9IN2O2
MW:292.073734045029
CID:5231633
Update Time:2023-08-26

5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-cyclopropyl-4-iodo-1-methyl-1H-pyrazole-3-carboxylic acid
    • STL584530
    • Inchi: 1S/C8H9IN2O2/c1-11-7(4-2-3-4)5(9)6(10-11)8(12)13/h4H,2-3H2,1H3,(H,12,13)
    • InChI Key: WVQHTRYPAFSSHG-UHFFFAOYSA-N
    • SMILES: IC1C(C(=O)O)=NN(C)C=1C1CC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 232
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55.1
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